Cas no 2138030-14-3 (methyl 5-amino-4-(3-fluoropropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-4-(3-fluoropropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2138030-14-3
• MF: C₁₁H₁₈FN₃O₂
• MW: 243.27792596817
• CID: 6397953
• PubChem ID: 165475444
• Update Time: 2025-07-24

methyl 5-amino-4-(3-fluoropropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-(3-fluoropropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate
• EN300-1121308
• 2138030-14-3

• Inchi： 1S/C11H18FN3O2/c1-7(2)15-10(13)8(5-4-6-12)9(14-15)11(16)17-3/h7H,4-6,13H2,1-3H3
• InChI Key： NGAAOKVQADVIDW-UHFFFAOYSA-N
• SMILES： FCCCC1C(C(=O)OC)=NN(C=1N)C(C)C

Computed Properties

• Exact Mass: 243.13830499g/mol
• Monoisotopic Mass: 243.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-amino-4-(3-fluoropropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate

Introduction to Methyl 5-amino-4-(3-fluoropropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 2138030-14-3)

Methyl 5-amino-4-(3-fluoropropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate, identified by its CAS number 2138030-14-3, is a compound of significant interest in the field of pharmaceutical chemistry. This pyrazole derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development. The compound's molecular structure incorporates several key functional groups, including an amino group, a fluoropropyl moiety, and an ester functionality, which contribute to its diverse chemical properties and reactivity.

The synthesis of methyl 5-amino-4-(3-fluoropropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the fluorine atom in the 3-fluoropropyl group enhances the compound's lipophilicity, making it a promising candidate for oral administration. Additionally, the pyrazole core is known for its versatility in drug design, often serving as a scaffold for bioactive molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have shown that methyl 5-amino-4-(3-fluoropropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate interacts with several target proteins, suggesting potential therapeutic applications in areas such as inflammation and cancer. The amino group and the fluoropropyl side chain are particularly important for binding affinity, as they can form hydrogen bonds and hydrophobic interactions with the target proteins.

In vitro studies have demonstrated the compound's ability to modulate enzymatic activity, which is a critical step in understanding its pharmacological effects. For instance, preliminary data indicate that it may inhibit certain kinases involved in cell signaling pathways. This property makes it an attractive candidate for further investigation as a potential therapeutic agent. The ester functionality in the molecule also opens up possibilities for further derivatization, allowing researchers to fine-tune its properties for specific applications.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, bioavailability, and binding affinity. In the case of methyl 5-amino-4-(3-fluoropropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate, the fluoropropyl group not only improves lipophilicity but also influences electronic properties, which can affect how the compound interacts with biological targets.

Current research is focused on exploring the pharmacokinetic properties of this compound. Studies are underway to determine its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is essential for optimizing dosing regimens and minimizing potential side effects. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, are being employed to characterize the compound's behavior in different biological systems.

The potential applications of methyl 5-amino-4-(3-fluoropropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool in chemical biology research, where it can be used to probe biological mechanisms and identify new drug targets. Additionally, the compound's ability to cross the blood-brain barrier suggests potential uses in neuropharmacology.

As our understanding of molecular interactions continues to evolve, so does our ability to design more effective drugs. The case of methyl 5-amino-4-(3-fluoropropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By leveraging cutting-edge technologies and innovative approaches, researchers can unlock new possibilities for therapeutic intervention.

In conclusion, methyl 5-amino-4-(3-fluoropropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate represents a promising candidate for further exploration in drug development. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a significant role in advancing medical science.